Cas no 31490-38-7 (Benzenemethanamine, 4-methoxy-N-(phenylmethylene)-)

Benzenemethanamine, 4-methoxy-N-(phenylmethylene)- structure
31490-38-7 structure
Product Name:Benzenemethanamine, 4-methoxy-N-(phenylmethylene)-
CAS No:31490-38-7
MF:C15H15NO
MW:225.285703897476
CID:1447345
PubChem ID:10966189
Update Time:2025-04-20

Benzenemethanamine, 4-methoxy-N-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-methoxy-N-(phenylmethylene)-
    • N-[(4-methoxyphenyl)methyl]-1-phenylmethanimine
    • 31490-38-7
    • G30581
    • (4-methoxy-benzyl)-[1-phenyl-meth-(E)-ylidene]-amine
    • p-methoxybenzalbenzylamine
    • 206768-78-7
    • DTXSID60450123
    • SCHEMBL10322462
    • (E)-[(4-methoxyphenyl)methyl](phenylmethylidene)amine
    • EN300-6734182
    • UHERNABOIPEDIY-LFIBNONCSA-N
    • (E)-N-Benzylidene-1-(4-methoxyphenyl)methanamine
    • SCHEMBL8544003
    • HS-6987
    • (E)-N-(4-Methoxybenzyl)-1-phenylmethanimine
    • Inchi: 1S/C15H15NO/c1-17-15-9-7-14(8-10-15)12-16-11-13-5-3-2-4-6-13/h2-11H,12H2,1H3/b16-11+
    • InChI Key: UHERNABOIPEDIY-LFIBNONCSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C/N=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 225.11545
  • Monoisotopic Mass: 225.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • PSA: 21.59
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